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Compound of Interest

Compound Name: Cyclodecanone

Cat. No.: B073913

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of
cyclodecanone, a valuable intermediate in the chemical and pharmaceutical industries,
starting from the readily available precursor, cyclododecane. The synthesis is a two-step
process involving the initial oxidation of cyclododecane to cyclododecanol, followed by the
subsequent oxidation of the alcohol to the target ketone, cyclodecanone.

Overview of the Synthetic Pathway

The industrial synthesis of cyclodecanone from cyclododecane proceeds via a two-step
oxidation process.[1] The first step involves the air oxidation of cyclododecane in the presence
of boric acid to yield cyclododecyl borate, which is then hydrolyzed to produce cyclododecanol.
The second step is the dehydrogenation or oxidation of cyclododecanol to afford the final
product, cyclodecanone. This document outlines laboratory-scale protocols for both
transformations.

Experimental Workflow

The overall experimental workflow for the synthesis of cyclodecanone from cyclododecane is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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